Cas no 849046-96-4 (N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide)
849046-96-4 structure
Product Name:N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide
CAS No:849046-96-4
MF:C11H14F3NO3S
MW:297.293972492218
CID:3152460
PubChem ID:4827736
Update Time:2025-04-21
N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide
- DB-172828
- CS-0456238
- N-(TERT-BUTYL)-4-(TRIFLUOROMETHOXY)-1-BENZENESULFONAMIDE
- N-tert-butyl-4-(trifluoromethoxy)benzenesulfonamide
- AKOS003384199
- 849046-96-4
- SCHEMBL16060627
- N-tert-butyl-4-(trifluoromethoxy)benzene-1-sulfonamide
- STK288377
- N-(tert-butyl)-4-(trifluoromethoxy)benzene-sulfonamide
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- Inchi: 1S/C11H14F3NO3S/c1-10(2,3)15-19(16,17)9-6-4-8(5-7-9)18-11(12,13)14/h4-7,15H,1-3H3
- InChI Key: NMXRIWQVWHHUMX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC(F)(F)F)(NC(C)(C)C)(=O)=O
Computed Properties
- Exact Mass: 297.06464897Da
- Monoisotopic Mass: 297.06464897Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.8Ų
N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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